Cas no 785792-36-1 (4-{2-4-oxo-2-(piperidin-1-yl)-4,5-dihydro-1,3-thiazol-5-ylacetamido}benzoic acid)

• Product Name: 4-{2-4-oxo-2-(piperidin-1-yl)-4,5-dihydro-1,3-thiazol-5-ylacetamido}benzoic acid
• CAS No: 785792-36-1
• MF: C₁₇H₁₉N₃O₄S
• MW: 361.415462732315
• CID: 4659034
• Update Time: 2025-07-09

4-{2-4-oxo-2-(piperidin-1-yl)-4,5-dihydro-1,3-thiazol-5-ylacetamido}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{2-[4-oxo-2-(piperidin-1-yl)-4,5-dihydro-1,3-thiazol-5-yl]acetamido}benzoic acid
• 4-[[2-[4,5-Dihydro-4-oxo-2-(1-piperidinyl)-5-thiazolyl]acetyl]amino]benzoic acid
• 4-{2-4-oxo-2-(piperidin-1-yl)-4,5-dihydro-1,3-thiazol-5-ylacetamido}benzoic acid

• Inchi： 1S/C17H19N3O4S/c21-14(18-12-6-4-11(5-7-12)16(23)24)10-13-15(22)19-17(25-13)20-8-2-1-3-9-20/h4-7,13H,1-3,8-10H2,(H,18,21)(H,23,24)
• InChI Key： UVNKGGGHQLLTDY-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(NC(CC2SC(N3CCCCC3)=NC2=O)=O)C=C1

Additional information on 4-{2-4-oxo-2-(piperidin-1-yl)-4,5-dihydro-1,3-thiazol-5-ylacetamido}benzoic acid

CAS No. 785792-36-1: A Comprehensive Overview of 4-{2-[4-Oxo-2-(Piperidin-1-Yl)-4,5-Dihydro-1,3-Thiazol-5-Yl]Acetamido}Benzoic Acid

CAS No. 785792-36-1, commonly referred to as 4-{2-[4-Oxo-2-(Piperidin-1-Yl)-4,5-Dihydro-1,3-Thiazol-5-Yl]Acetamido}Benzoic Acid, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug development.

The molecular structure of this compound is characterized by a benzoic acid moiety attached to a complex thiazole derivative. The thiazole ring system, which is a five-membered heterocycle containing sulfur and nitrogen atoms, plays a crucial role in the compound's pharmacological activity. The presence of a piperidine group further enhances the compound's potential for interaction with biological targets.

Recent studies have explored the synthesis and characterization of this compound, highlighting its stability under various conditions and its ability to form stable complexes with metal ions. Researchers have also investigated its potential as a precursor for more complex molecules with enhanced bioavailability and efficacy.

In terms of pharmacological activity, this compound has shown promise in vitro as an inhibitor of certain enzymes associated with inflammatory processes. Its ability to modulate these enzymes suggests potential applications in the treatment of inflammatory diseases.

Furthermore, the compound's solubility properties have been extensively studied, with findings indicating that it exhibits moderate solubility in aqueous solutions, making it suitable for formulation into various drug delivery systems.

The synthesis of this compound involves a multi-step process that includes the formation of the thiazole ring followed by subsequent functionalization steps to introduce the piperidine and benzoic acid moieties. Optimization of reaction conditions has been critical in achieving high yields and purity levels.

Recent advancements in computational chemistry have allowed researchers to model the interactions between this compound and its biological targets at an atomic level. These studies provide valuable insights into the mechanism of action and guide further optimization efforts.

In conclusion, CAS No. 785792-36-1 represents a valuable addition to the arsenal of compounds being explored for therapeutic applications. Its unique structure, coupled with promising pharmacological properties, positions it as a candidate for further investigation in preclinical studies.